![molecular formula C20H28N2O B232099 N-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)-2-(1-piperidinyl)propanamide](/img/structure/B232099.png)
N-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)-2-(1-piperidinyl)propanamide
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Overview
Description
N-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)-2-(1-piperidinyl)propanamide, also known as HHSiD, is a synthetic compound that has been studied for its potential use in scientific research. HHSiD is a complex molecule that has shown promise in a variety of applications, including as a tool for studying the nervous system and as a potential treatment for certain neurological disorders. In
Mechanism of Action
The mechanism of action of N-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)-2-(1-piperidinyl)propanamide is complex and not fully understood. However, it is believed that this compound acts as a modulator of neurotransmitter activity in the brain. Specifically, this compound is thought to interact with the dopamine and serotonin receptors, which are involved in the regulation of mood, behavior, and cognition. By modulating the activity of these receptors, this compound may have therapeutic effects in the treatment of neurological disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well understood. However, studies have shown that this compound can affect the levels of certain neurotransmitters in the brain, including dopamine and serotonin. This compound has also been shown to have effects on behavior and cognition in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)-2-(1-piperidinyl)propanamide is its potential use as a tool for studying the nervous system. This compound has been shown to be effective in modulating neurotransmitter activity in the brain, which makes it a useful tool for studying the mechanisms of action of these neurotransmitters. However, there are also limitations to the use of this compound in lab experiments. For example, this compound is a complex molecule that can be difficult to synthesize, which can limit its availability for research purposes.
Future Directions
There are many potential future directions for research on N-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)-2-(1-piperidinyl)propanamide. One area of study could be the development of new synthesis methods for this compound, which could make it more readily available for research purposes. Another area of study could be the further exploration of the mechanisms of action of this compound, which could lead to the development of new treatments for neurological disorders. Additionally, this compound could be studied in combination with other compounds to explore potential synergistic effects. Overall, this compound is a promising compound that has the potential to be a valuable tool for scientific research in a variety of fields.
Synthesis Methods
The synthesis of N-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)-2-(1-piperidinyl)propanamide is a complex process that involves multiple steps. The first step involves the reaction of 1,2,3,5,6,7-hexahydro-s-indacen-4-one with piperidine to form 1,2,3,5,6,7-hexahydro-s-indacen-4-yl)-1-piperidinecarboxylic acid. This intermediate is then reacted with N,N-dimethylpropanamide in the presence of a coupling agent to form this compound. The synthesis of this compound is a challenging process that requires careful attention to detail and a high degree of skill.
Scientific Research Applications
N-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)-2-(1-piperidinyl)propanamide has shown promise in a variety of scientific research applications. One of the most significant areas of study has been in the field of neuroscience. This compound has been used as a tool for studying the nervous system, including the mechanisms of action of neurotransmitters and the role of specific receptors in the brain. This compound has also been studied for its potential use in the treatment of certain neurological disorders, including Parkinson's disease and Alzheimer's disease.
Properties
Molecular Formula |
C20H28N2O |
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Molecular Weight |
312.4 g/mol |
IUPAC Name |
N-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)-2-piperidin-1-ylpropanamide |
InChI |
InChI=1S/C20H28N2O/c1-14(22-11-3-2-4-12-22)20(23)21-19-17-9-5-7-15(17)13-16-8-6-10-18(16)19/h13-14H,2-12H2,1H3,(H,21,23) |
InChI Key |
JSSQOQZPYZSHFN-UHFFFAOYSA-N |
SMILES |
CC(C(=O)NC1=C2CCCC2=CC3=C1CCC3)N4CCCCC4 |
Canonical SMILES |
CC(C(=O)NC1=C2CCCC2=CC3=C1CCC3)N4CCCCC4 |
Origin of Product |
United States |
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